N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-4-fluorobenzamide

• IUPAC Name: N-[2-[1-(3,4-dimethylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]-4-fluorobenzamide
• InChI: InChI=1S/C24H20FN7O2/c1-13-4-9-18(10-14(13)2)31-21-19(12-26-31)23(34)29-24(28-21)32-20(11-15(3)30-32)27-22(33)16-5-7-17(25)8-6-16/h4-12H,1-3H3,(H,27,33)(H,28,29,34)
• InChI Key: SNGXUGWVDGTZAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)C5=CC=C(C=C5)F)C
• Molecular Formula: C24H20FN7O2
• Molecular Weight: 457.5 g/mol
• CAS No.: 1172307-58-2

Description

N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C24H20FN7O2 and its molecular weight is 457.469. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Potential

A series of compounds structurally related to N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-4-fluorobenzamide have been synthesized and evaluated for their antimicrobial and anticancer activities. Notably, certain compounds in this series demonstrated higher anticancer activity compared to reference drugs like doxorubicin. They also showcased good to excellent antimicrobial properties, indicating their potential as therapeutic agents in treating infections and cancer (Hafez et al., 2016).

Synthesis and Characterization for Anticancer Activity

In a related strand of research, new compounds based on 4-aminoantipyrine, a scaffold structurally similar to the compound , were synthesized and characterized. These compounds were tested against a human tumor breast cancer cell line (MCF7), revealing that certain derivatives exhibited significant anticancer activity. This further supports the potential of this compound and its analogs in cancer therapy (Ghorab et al., 2014).

Antimicrobial Properties of Related Heterocycles

Additionally, heterocycles incorporating the antipyrine moiety, which shares structural similarities with the compound , have been synthesized and tested for their antimicrobial properties. This highlights the broad spectrum of biological activity inherent in this class of compounds and underscores their potential utility in treating various microbial infections (Bondock et al., 2008).

Mechanism of Action

Pyrazolo[3,4-d]pyrimidines have shown anticancer activity by inhibiting EGFR and ErbB2 kinases at sub-micromolar levels. This dual inhibition causes induction of apoptosis, confirmed by a significant increase in the level of active caspase-3. The specific mechanism of action for the requested compound is not available in the retrieved papers.